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Cat. No.: B15590692

Get Quote

Introduction

Angeloylgomisin H is a bioactive lignan found in Schisandra chinensis (Turcz.) Baill., a plant

with a long history in traditional medicine. Recent studies have indicated its potential to improve

insulin-stimulated glucose uptake through the activation of peroxisome proliferator-activated

receptor-gamma (PPAR-γ), making it a compound of interest for metabolic disease research.[1]

[2] A robust and sensitive bioanalytical method is crucial for the accurate quantification of

Angeloylgomisin H in plasma to support pharmacokinetic, bioavailability, and drug

metabolism studies. This document provides a detailed protocol for the analysis of

Angeloylgomisin H in plasma using Ultra-Performance Liquid Chromatography-Tandem Mass

Spectrometry (UPLC-MS/MS).

Pharmacokinetic Application

This UPLC-MS/MS method has been successfully applied to pharmacokinetic studies of

Angeloylgomisin H in rats following both oral and intravenous administration.[1][2][3] The

method's sensitivity, with a lower limit of quantification (LLOQ) of 5 ng/mL in plasma, allows for

the accurate determination of the compound's concentration over time, enabling the calculation
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of key pharmacokinetic parameters.[3] One study reported the absolute bioavailability of

Angeloylgomisin H to be 4.9%.[1][2][3]

Experimental Protocols
1. Sample Preparation

A protein precipitation method is employed for the extraction of Angeloylgomisin H from

plasma samples.[1][2][3]

Reagents and Materials:

Acetonitrile (ACN), HPLC grade

Rutin (Internal Standard, IS) working solution (0.5 µg/mL in methanol)

Rat plasma

1.5 mL centrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Thaw frozen plasma samples to room temperature.

Pipette 100 µL of the plasma sample into a 1.5 mL centrifuge tube.

Add 10 µL of the internal standard (Rutin, 0.5 µg/mL) working solution to the plasma

sample.

Add 200 µL of acetonitrile to precipitate the plasma proteins.[3]

Vortex the mixture for 1 minute.[3]

Centrifuge the tubes at 14,900 g for 10 minutes.[3]
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Carefully transfer the supernatant to a clean vial for UPLC-MS/MS analysis.

Inject 2 µL of the supernatant into the UPLC-MS/MS system.[3]

2. UPLC-MS/MS Instrumentation and Conditions

The analysis is performed on a UPLC system coupled with a tandem mass spectrometer.

UPLC System: Waters ACQUITY UPLC or equivalent

Mass Spectrometer: Triple quadrupole mass spectrometer

Software: MassLynx software for data acquisition and instrument control[3]

Chromatographic Conditions:

Parameter Value

Column
UPLC BEH C18 (2.1 mm × 100 mm, 1.7 µm)[1]

[2][3]

Column Temperature 40°C[3]

Mobile Phase A 0.1% Formic Acid in Water[1][2][3]

Mobile Phase B Acetonitrile[1][2][3]

Flow Rate 0.4 mL/min[3]

Injection Volume 2 µL[3]

Gradient Elution
20% to 85% B over 1.0 min, hold at 85% B for

1.0 min, return to 20% B in 0.5 min.[3]

Total Run Time 3 min[3]

Mass Spectrometric Conditions:
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive[1][2][3]

Scan Mode Multiple Reaction Monitoring (MRM)[1][2][3]

MRM Transition (Angeloylgomisin H) m/z 523.2 → 315.1[1][2][3]

MRM Transition (Rutin - IS) m/z 611.1 → 303.1[1][2][3]

Data Presentation
Method Validation Summary

The described UPLC-MS/MS method has been validated according to established bioanalytical

method validation guidelines. The key performance characteristics are summarized in the table

below.

Validation Parameter Result

Linearity Range 5 - 2000 ng/mL[1][2][3]

Correlation Coefficient (r²) > 0.99

Lower Limit of Quantification (LLOQ) 5 ng/mL[3]

Accuracy 93.0% - 104.1%[1][2][3]

Precision (RSD) Intra-day: ≤ 7%, Inter-day: ≤ 11%[1][2][3]

Mean Recovery (Angeloylgomisin H) 86.2% - 92.5%[1][2][3]

Mean Recovery (Rutin - IS) 89.6%[3]

Mandatory Visualizations
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Sample Preparation Workflow

UPLC-MS/MS Analysis

1. Plasma Sample (100 µL)

2. Add Internal Standard
(Rutin, 10 µL)

3. Protein Precipitation
(Acetonitrile, 200 µL)

4. Vortex (1 min)

5. Centrifuge
(14,900 g, 10 min)

6. Collect Supernatant

7. Inject into UPLC-MS/MS (2 µL)

UPLC Separation
(BEH C18 Column)

MS/MS Detection
(MRM Mode)

Data Acquisition & Processing

Click to download full resolution via product page
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Caption: Experimental workflow for the UPLC-MS/MS analysis of Angeloylgomisin H in

plasma.
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Caption: Proposed PPAR-γ signaling pathway activated by Angeloylgomisin H.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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